Cas no 58484-01-8 (3-Amino-2,6-dichloroisonicotinic acid)

• Product Name: 3-Amino-2,6-dichloroisonicotinic acid
• CAS No: 58484-01-8
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD24445281
• CID: 1036337
• PubChem ID: 59355521
• Update Time: 2025-10-29

3-Amino-2,6-dichloroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,6-dichloroisonicotinic acid
• 3-?Amino-?2,?6-?dichloroisonicotinic acid
• 3-amino-2,6-dichloropyridine-4-carboxylic acid
• 3-Amino-2,6-dichloro-isonicotinsaeure
• AGN-PC-0CVRC3
• AK128668
• KB-234527
• VKPLOTZPQFRWQP-UHFFFAOYSA-N
• 8667AB
• FCH1757802
• AX8250730
• MFCD24445281
• SCHEMBL535587
• SB78134
• AKOS016000842
• DA-25579
• SY115570
• 3-Amino-2,6-dichloroisonicotinicacid
• DS-5908
• CS-0157868
• 58484-01-8
• DTXSID10731611
• XH1276

• MDL： MFCD24445281
• Inchi： 1S/C6H4Cl2N2O2/c7-3-1-2(6(11)12)4(9)5(8)10-3/h1H,9H2,(H,11,12)
• InChI Key： VKPLOTZPQFRWQP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=C(N=1)Cl)N

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 2.2

Additional information on 3-Amino-2,6-dichloroisonicotinic acid

Introduction to 3-Amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) and Its Applications in Modern Chemical Biology

3-Amino-2,6-dichloroisonicotinic acid, identified by the Chemical Abstracts Service registry number 58484-01-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic acid features a unique structural framework that combines an amino group with two chlorine substituents on a pyridine ring, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) consists of a pyridine core substituted with an amino group at the 3-position and chlorine atoms at the 2- and 6-positions. This arrangement imparts distinct chemical properties that make it valuable in medicinal chemistry. The presence of both amino and chloro functional groups allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8). Researchers have been investigating its role as a precursor in the development of novel therapeutic agents. The compound's ability to serve as a scaffold for drug design has led to its incorporation into various synthetic pathways aimed at creating molecules with anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) is its utility in modulating enzyme activity. Studies have demonstrated that derivatives of this compound can interact with specific enzymes by binding to their active sites or allosteric regions. This interaction can lead to inhibition or activation of enzymatic pathways, which is crucial for developing drugs that target diseases caused by dysregulated enzyme function.

The synthesis of 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural optimization.

Recent advancements in computational chemistry have further accelerated the development of 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) derivatives. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of potential drug candidates before conducting costly wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly reduced the time and resources required for drug discovery.

The biological activity of 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) has been explored in various preclinical studies. Researchers have observed promising results in models of inflammation and infection, where the compound exhibits inhibitory effects on pathogenic bacteria and reduces inflammatory responses. These findings suggest that further investigation into its therapeutic potential could lead to new treatments for infectious diseases and inflammatory disorders.

In addition to its pharmaceutical applications, 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel herbicides and fungicides that target specific enzymatic pathways in plants and fungi. By interfering with essential biological processes, these compounds can help protect crops from pests and diseases while minimizing environmental impact.

The future prospects for 3-amino-2,6-dichloroisonicotinic acid (CAS No. 58484-01-8) are vast and multifaceted. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to play a pivotal role in advancing chemical biology and drug discovery efforts worldwide.